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Compound of Interest

Compound Name: 2,2,4,4-Tetramethyloctane

Cat. No.: B144296

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the
branched alkane 2,2,4,4-tetramethyloctane (CAS No. 62183-79-3). The following sections
detail its mass spectrometry, infrared spectroscopy, and nuclear magnetic resonance
spectroscopy characteristics, including data interpretation and experimental protocols.

Mass Spectrometry

Mass spectrometry of 2,2,4,4-tetramethyloctane, particularly using electron ionization (El), is
characterized by significant fragmentation. The molecular ion peak is often weak or absent due
to the instability of the parent ion in highly branched alkanes.[1] Fragmentation predominantly
occurs at the branching points, leading to the formation of more stable carbocations.[1]

Table 1: Major Fragment lons in the Electron lonization Mass Spectrum of 2,2,4,4-
Tetramethyloctane
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m/z Ratio Proposed Fragment lon Significance

Molecular lon (very low

170 [C12H26]* ) )
intensity or absent)
113 [CsHa7]* Loss of a CaHo (butyl) group
85 [CeHa3]* Cleavage at a branch point
71 [CsHaa]* Cleavage at a branch point
tert-butyl cation (often the base
57 [CaHo]*
peak)
43 [CsHA]* Isopropyl or propyl cation

Note: Data is based on general fragmentation principles and data from the NIST Mass
Spectrometry Data Center.

Experimental Protocol: Electron lonization Mass
Spectrometry (EI-MS)

A dilute solution of 2,2,4,4-tetramethyloctane in a volatile solvent (e.g., methanol or
dichloromethane) is introduced into the mass spectrometer, typically via a gas chromatograph
for sample purification. In the ionization chamber, the sample is bombarded with a beam of
high-energy electrons (typically 70 eV), causing the ejection of an electron from the molecule to
form a radical cation (molecular ion). This high energy input leads to the fragmentation of the
molecular ion. The resulting positively charged fragments are accelerated and separated by a
mass analyzer based on their mass-to-charge ratio (m/z). A detector then records the
abundance of each fragment.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b144296?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

General Spectroscopic Analysis Workflow
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General workflow for spectroscopic analysis.

Fragmentation Pathway

The fragmentation of 2,2,4,4-tetramethyloctane is driven by the formation of stable tertiary
carbocations. The most notable fragmentation is the alpha-cleavage at the C4 position, leading
to the highly stable tert-butyl cation, which is often the base peak.
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Mass Spectrometry Fragmentation of 2,2,4,4-Tetramethyloctane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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